N-(4-Aminobutyl)-3-(2,4-dioxotetrahydropyrimidin-1(2H)-yl)-4-methoxybenzamide hydrochloride

Specification

• Molecular Formula: C16H23ClN4O4
• Molecular Weight: 370.8 g/mol
• IUPAC Name: N-(4-aminobutyl)-3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzamide;hydrochloride
• Standard InChI: InChI=1S/C16H22N4O4.ClH/c1-24-13-5-4-11(15(22)18-8-3-2-7-17)10-12(13)20-9-6-14(21)19-16(20)23;/h4-5,10H,2-3,6-9,17H2,1H3,(H,18,22)(H,19,21,23);1H
• Standard InChI Key: NJGNETWNAFCCOH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCCCCN)N2CCC(=O)NC2=O.Cl

Introduction

N-(4-Aminobutyl)-3-(2,4-dioxotetrahydropyrimidin-1(2H)-yl)-4-methoxybenzamide hydrochloride is a complex organic compound with significant potential in pharmaceutical applications. It is characterized by its unique molecular structure, which includes a tetrahydropyrimidine moiety and a methoxybenzamide group. This compound is classified as a small molecule drug candidate, primarily aimed at targeting specific biological pathways related to various diseases.

Key Characteristics:

• CAS Number: 2731008-22-1

• Molecular Weight: Approximately 370.8 g/mol

• Molecular Formula: C16H23ClN4O4

• Purity: Typically available at a standard purity of 95%

Biological Activities and Potential Applications

N-(4-Aminobutyl)-3-(2,4-dioxotetrahydropyrimidin-1(2H)-yl)-4-methoxybenzamide hydrochloride exhibits potential therapeutic applications, particularly in modulating enzymatic activity and cellular signaling pathways. Studies suggest that compounds with similar structures often exhibit modulation of kinase activity or other enzymatic processes, indicating potential uses in oncology or autoimmune diseases.

Potential Therapeutic Areas:

• Oncology: Inhibition of kinases involved in cancer cell proliferation.

• Autoimmune Diseases: Modulation of immune responses through enzyme inhibition.

Research Findings and Mechanism of Action

The mechanism of action involves interaction with specific biological targets such as enzymes or receptors involved in disease pathways. Preliminary studies indicate that compounds with similar structures may exhibit synergistic effects when combined with other therapeutic agents, suggesting potential for combination therapies.

Interaction Studies:

• Biochemical Assays: Used to assess binding affinities and inhibitory effects on target proteins.

• Synergistic Effects: Potential for enhanced efficacy when combined with other drugs.

Comparison with Related Compounds

N-(4-Aminobutyl)-4-(2,4-dioxotetrahydropyrimidin-1(2H)-yl)-3-methoxybenzamide hydrochloride, a related compound, also features a dioxotetrahydropyrimidine moiety and a methoxybenzamide group but differs in the position of these groups. This compound has shown potential as an anti-inflammatory and analgesic agent, highlighting the importance of structural variations in pharmacological properties.

Comparison Table:

Compound	CAS Number	Molecular Weight	Potential Applications
N-(4-Aminobutyl)-3-(2,4-dioxotetrahydropyrimidin-1(2H)-yl)-4-methoxybenzamide hydrochloride	2731008-22-1	370.8 g/mol	Oncology, Autoimmune Diseases
N-(4-Aminobutyl)-4-(2,4-dioxotetrahydropyrimidin-1(2H)-yl)-3-methoxybenzamide hydrochloride	Not specified	370.83 g/mol	Anti-inflammatory, Analgesic